Cas no 28004-83-3 (2,4,6-trinitrophenol - 1-phenylpiperazine (1:1))

• Product Name: 2,4,6-trinitrophenol - 1-phenylpiperazine (1:1)
• CAS No: 28004-83-3
• MF: C₁₆H₁₇N₅O₇
• MW: 391.335483312607
• CID: 1433618
• PubChem ID: 258206
• Update Time: 2025-04-20

2,4,6-trinitrophenol - 1-phenylpiperazine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trinitrophenol - 1-phenylpiperazine (1:1)
• 1-phenylpiperazine,2,4,6-trinitrophenol
• NSC86977
• DTXSID50293046
• NSC-86977
• 28004-83-3
• 2,4,6-trinitrophenol- 1-phenylpiperazine(1:1)

• Inchi： 1S/C10H14N2.C6H3N3O7/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-5,11H,6-9H2;1-2,10H
• InChI Key： FRKUQZGOXZGEGO-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1(C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 391.11291
• Monoisotopic Mass: 391.11279790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 164.92